3-[(2,5-Dimethylfuran-3-yl)sulfanyl]heptan-4-one

• CAS No.: 61295-45-2
• Molecular Formula: C13H20O2S
• Molecular Weight: 240.36 g/mol
• IUPAC Name: 3-(2,5-dimethylfuran-3-yl)sulfanylheptan-4-one
• InChI: InChI=1S/C13H20O2S/c1-5-7-11(14)12(6-2)16-13-8-9(3)15-10(13)4/h8,12H,5-7H2,1-4H3
• InChI Key: BETRQUCTKXLMAK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C(CC)SC1=C(OC(=C1)C)C

Description

3-[(2,5-Dimethylfuran-3-yl)sulfanyl]heptan-4-one is a useful research compound. Its molecular formula is C13H20O2S and its molecular weight is 240.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 25 ml round bottom 3 neck flask equipped with magnetic stirrer, Y tube, nitrogen inlet, reflux condenser and thermometer is placed a solution of 0.27 g (0.005 moles) of sodium methoxide dissolved in 3 ml absolute methanol. The sodium methoxide solution is cooled using a water bath to 25° C. A solution of 0.64 g (0.005 moles) of 2,5-dimethyl-3-furan thiol in 3 ml of absolute methanol is then added to the sodium methoxide solution dropwise from a pipette while maintaining the temperature of the reaction mass between 22° C and 28° C. While maintaining the temperature of the reaction mass at 23° - 35° C, 3-chloro-4-heptanone (0.74 g; 0.005 moles) in 1 ml absolute methanol is added dropwise. The reaction mass is then stirred for a period of 1 hour while maintaining the temperature at 23° C. After this 1 hour period, 15 ml of water is added with stirring and the reaction mass temperature rises to 28° - 30° C. The reaction mass is cooled to 25° C using a water bath and now exists in an aqueous phase and an organic phase. The aqueous phase (pH=6) is extracted with two 6 ml portions of n-hexane; and the hexane extracts and organic phase are combined, washed with a 4 ml portion of saturated sodium chloride solution and then dried over anhydrous sodium sulfate. The resulting material is gravity filtered and concentrated on a rotary evaporator at 25° - 35° C and 15 mm Hg pressure, yielding a crude yellow oil weighing 1.2 g. The desired product is isolated by GLC trapping (8 foot × 1/4 inch SE-30 Column), and NMR, IR and Mass Spectral analyses yield the information that this material has the structure: ##SPC16##